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Compound of Interest

Compound Name: Amaranth Red 2

Cat. No.: B1171559

An In-depth Technical Guide to the Solubility of Amaranth Red 2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Amaranth Red 2, a
synthetic azo dye also known as Amaranth, FD&C Red No. 2, Azorubin S, C.l. Food Red 9, and
C.I. 16185. The information is tailored for professionals in research and development who
require precise data on its physicochemical properties.

Physicochemical Properties

Amaranth is an anionic dye that typically exists as a trisodium salt.[1][2][3] It appears as a dark
red to dark purple, water-soluble powder.[1][2][3][4] The dye has a maximum absorption in
agueous solution at approximately 520 nm.[1][2][3][5]

Solubility Data

The solubility of Amaranth dye is a critical parameter for its application in various fields,
including as a colorant in histology, color photography, and formerly in food and cosmetics.[1]
[2][5] Its solubility is highest in water and polar protic solvents, while it is generally insoluble in
most non-polar organic solvents.[4][6]

Aqueous Solubility
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Amaranth exhibits moderate to high solubility in water. The reported values show some
variation, which may be attributed to differences in experimental conditions such as
temperature and purity of the dye.

Table 1: Aqueous Solubility of Amaranth Red 2

Solubility Value Temperature Source Citation
72 mg/mL 26 °C [1112]

1gin 15 mL (~66.7 mg/mL) Not Specified [41[5]

17.2 g/100 mL (172 mg/mL) 21°C [7]

50 g/L (50 mg/mL) 20 °C [7]

10 to 50 mg/mL 23 °C (73°F) [8]

10 mg/mL Not Specified

6.67 mg/mL (ultrasonic) Not Specified [9][10]

Organic Solvent Solubility

The solubility of Amaranth in organic solvents is significantly lower than in water. It is generally
described as very slightly soluble in alcohols and insoluble in most other common organic
solvents.[1][2][6]

Table 2: Solubility of Amaranth Red 2 in Organic Solvents
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Solvent

Solubility Value

Comments

Source Citation

Ethanol

0.7 mg/mL

Very slightly soluble

[4]

Ethanol (50% aqg.)

0.5 g/100 mL (5
mg/mL)

Slightly soluble

[7]

Dimethyl Sulfoxide

Requires ultrasonic

(DMSO) 25 mg/mL assistance E1120]
Glycerol Soluble [L1[2][41(6][ ]
Propylene Glycol Soluble [41617]
Glycol Soluble [1112]

Methyl Cellosolve 10 mg/mL Very slightly soluble [4]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye like

Amaranth. This method is based on the principle of preparing a saturated solution and then

quantifying the dissolved solute.

Objective: To determine the saturation solubility of Amaranth in a given solvent (e.g., water,

ethanol) at a specified temperature.

Materials:

Amaranth dye powder (high purity)

Solvent of interest (e.g., deionized water, absolute ethanol)

Volumetric flasks and pipettes

Thermostatic shaker or water bath

Centrifuge

UV-Vis Spectrophotometer
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e Analytical balance

e Syringe filters (0.45 um)

Methodology:

o Preparation of Supersaturated Solution:

o Add an excess amount of Amaranth dye to a known volume of the solvent in a sealed
container (e.g., a screw-cap vial). The amount should be sufficient to ensure that
undissolved solids remain after equilibration.

o Place the container in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

o Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. Visual confirmation of undissolved dye at the bottom of the container is
necessary.

o Separation of Saturated Solution:

o After equilibration, allow the container to stand undisturbed at the set temperature for at
least 2 hours to allow the excess solid to sediment.

o Carefully withdraw a sample of the supernatant using a pipette. To remove any suspended
microparticles, filter the sample through a 0.45 um syringe filter into a clean vial. This step
is critical to prevent overestimation of solubility.

e Quantification of Solute:

o Accurately dilute the filtered saturated solution with the solvent to a concentration that falls
within the linear range of a pre-established calibration curve.

o Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at
Amaranth's Amax (~520 nm).

o Use the calibration curve to determine the concentration of Amaranth in the diluted
sample.
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o Calculate the concentration in the original saturated solution by multiplying by the dilution
factor. The result is the solubility of Amaranth in that solvent at the specified temperature.

» Calibration Curve Preparation:

o Prepare a series of standard solutions of Amaranth with known concentrations in the
solvent.

o Measure the absorbance of each standard at Amax.

o Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve.

Visualized Experimental Workflow

The logical flow of the solubility determination process can be visualized as follows.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of
Supersaturated Solution

'

Equilibration
(Thermostatic Shaker, 24-48h)

l

Sedimentation
(2h at constant temp)

Sample Withdrawal

& Filtration (0.45 um filter)

Serial Dilution
of Filtrate

UV-Vis Spectrophotometry
(Measure Absorbance at Amax)

Quantification using
Calibration Curve

Calculate Solubility
(mg/mL or g/L)

Diagram 1: Experimental Workflow for Solubility Determination
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Diagram 1: Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Amaranth Red 2 solubility in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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